Cas no 220780-53-0 (5-Isoxazolecarboxaldehyde,3-chloro-)

5-Isoxazolecarboxaldehyde,3-chloro- structure
220780-53-0 structure
Product Name:5-Isoxazolecarboxaldehyde,3-chloro-
CAS No:220780-53-0
MF:C4H2ClNO2
MW:131.517179965973
CID:244028
PubChem ID:15479607
Update Time:2025-04-19

5-Isoxazolecarboxaldehyde,3-chloro- Chemical and Physical Properties

Names and Identifiers

    • 5-Isoxazolecarboxaldehyde,3-chloro-
    • 3-chloro-1,2-oxazole-5-carbaldehyde
    • 3-CHLORO-5-ISOXAZOLECARBOXALDEHYDE
    • 5-Isoxazolecarboxaldehyde, 3-chloro- (9CI)
    • 220780-53-0
    • 5-Isoxazolecarboxaldehyde,3-chloro-(9ci)
    • 3-chloro-5-isoxazolecarbaldehyde
    • Inchi: 1S/C4H2ClNO2/c5-4-1-3(2-7)8-6-4/h1-2H
    • InChI Key: PSJWKHYVHBXVQL-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=O)ON=1

Computed Properties

  • Exact Mass: 130.97746
  • Monoisotopic Mass: 130.9774060g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 98
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 43.1Ų

Experimental Properties

  • Density: 1.476±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 245.6±20.0 ºC (760 Torr),
  • Flash Point: 102.3±21.8 ºC,
  • Solubility: Slightly soluble (9.7 g/l) (25 º C),
  • PSA: 43.1
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